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Compound of Interest

Compound Name: AK 295

Cat. No.: B1664479

For researchers, scientists, and drug development professionals handling AK 295, a selective
calpain inhibitor, adherence to proper disposal protocols is crucial for maintaining laboratory
safety and environmental compliance. While a specific Safety Data Sheet (SDS) with detailed
disposal instructions for AK 295 (CAS No. 160399-35-9) is not publicly available, general
procedures for the disposal of research-grade chemical waste should be strictly followed. The
information available indicates that AK 295 is used for research purposes in fields such as
infection, inflammation, and cardiovascular and neurological diseases.[1]

Key Chemical Data

A summary of the known quantitative data for AK 295 is provided below. This information is
essential for correct labeling and documentation when preparing the compound for waste

disposal.
Property Value
CAS Number 160399-35-9[2][3]
Molecular Formula C26H40N406[2][3]
Molecular Weight 504.62 g/mol [3]
Purity >99%
Storage Temperature Short term: 0 - 4 °C, Long term: -20 °C[2]
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Step-by-Step Disposal Procedures

Given the absence of a specific Safety Data Sheet, a conservative approach to disposal is
required. Treat AK 295 as a potentially hazardous chemical. The following step-by-step guide
outlines the recommended operational plan for its disposal.

1. Personal Protective Equipment (PPE): Before handling AK 295 for disposal, ensure
appropriate PPE is worn. This includes, but is not limited to:

o NIOSH-approved respirator

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles

e Lab coat

2. Waste Segregation and Collection:

» Solid Waste: Collect any solid AK 295, contaminated lab supplies (e.g., weigh boats, pipette
tips, gloves), and spill cleanup materials in a dedicated, leak-proof container.

e Liquid Waste: Solutions containing AK 295 should be collected in a separate, sealed, and
clearly labeled waste container. Do not mix with other solvent waste streams unless
compatibility is confirmed. One vendor notes that the compound is shipped as a non-
hazardous chemical, but it is best practice to handle it with care.[2]

3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("AK
295"), the CAS number (160399-35-9), and the approximate quantity.

¢ |nclude the date of accumulation.
4., Storage:

» Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.
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Ensure the storage area is away from incompatible materials.
5. Institutional Protocol and Professional Disposal:

Crucially, contact your institution's Environmental Health and Safety (EHS) department. They

will provide specific guidance based on local, state, and federal regulations.

Arrange for a licensed hazardous waste disposal company to collect the waste. Do not

attempt to dispose of AK 295 down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of AK 295.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of AK 295: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664479#ak-295-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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